(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazol-3-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [1-(1,3-benzothiazol-2-yl)-5-propan-2-ylpyrazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H20N4OS/c1-12(2)15-11-14(17(23)21-9-5-6-10-21)20-22(15)18-19-13-7-3-4-8-16(13)24-18/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key: JOCFTGFJVQFRNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)N4CCCC4
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

The compound (1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazol-3-yl)(pyrrolidin-1-yl)methanone is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound. The benzothiazole ring is connected to a pyrazole ring, which is another type of heterocyclic compound.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

• Heterocyclic compounds, including those with benzothiazole and pyrazole moieties, have been synthesized and characterized for various applications, demonstrating a broad spectrum of pharmacological activities such as antimicrobial, anti-inflammatory, anticancer, antimalarial, and antipsychotic properties (Bawa, Kumar, Chawla, Kumar, Mishra, 2010). These studies contribute to the understanding of the structural requirements for biological activity and provide a foundation for the development of new therapeutic agents.

Antimicrobial and Antifungal Activity

• Novel synthetic routes have been explored to create compounds that show promising antimicrobial and antifungal activities. These activities are critical for addressing the increasing resistance to conventional antibiotics and fungicides. For example, compounds with a thiazolyl pyrazole and benzoxazole structure have demonstrated effectiveness against bacterial and fungal strains, highlighting the potential of such heterocyclic compounds in developing new antimicrobials (Landage, Thube, Karale, 2019).

Drug-likeness and ADME Prediction

• The drug-likeness and pharmacokinetic properties of synthesized compounds are crucial for their potential as therapeutic agents. In silico approaches towards predicting these properties can significantly streamline the drug development process. Studies on compounds derived from benzo[d]triazole and pyrrole have shown good to moderate activity against bacterial strains, and in-silico analysis depicted excellent drug-likeness properties, underscoring the importance of computational methods in early-stage drug discovery (Pandya, Dave, Patel, Desai, 2019).